Cas no 2580228-73-3 (5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride)

• Product Name: 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride
• CAS No: 2580228-73-3
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD33019881
• CID: 5671957
• PubChem ID: 155858429
• Update Time: 2025-10-23

5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione;hydrochloride
• 2580228-73-3
• EN300-27122289
• 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride

• MDL： MFCD33019881
• Inchi： 1S/C6H9N3O2S.ClH/c7-2-1-3-4(10)8-6(12)9-5(3)11;/h3H,1-2,7H2,(H2,8,9,10,11,12);1H
• InChI Key： SFOCMCINXOOCNI-UHFFFAOYSA-N
• SMILES： Cl.S=C1NC(C(C(N1)=O)CCN)=O

Computed Properties

• Exact Mass: 223.0182254g/mol
• Monoisotopic Mass: 223.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride

Introduction to 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride (CAS No. 2580228-73-3)

The compound 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride, identified by its CAS number 2580228-73-3, represents a significant advancement in the field of medicinal chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a diazinane core substituted with aminoethyl and sulfanylidene functional groups, which contribute to its reactivity and potential therapeutic applications.

Recent studies have highlighted the compound's potential in modulating biological pathways relevant to inflammation and cancer. The presence of the sulfonamide moiety in 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride suggests that it may interact with target proteins through hydrogen bonding and ionic interactions, making it a valuable candidate for drug design. Furthermore, the aminoethyl side chain enhances solubility and bioavailability, which are critical factors in pharmaceutical development.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have explored its utility in generating novel analogs with enhanced binding affinity and selectivity. For instance, derivatization of the sulfonamide group has led to compounds with improved efficacy in preclinical models of inflammatory diseases. These findings underscore the versatility of 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride as a chemical entity.

The diazinane ring itself is a privileged structure in medicinal chemistry, known for its stability and ability to engage in multiple binding modes with biological targets. In particular, derivatives of diazinane have shown promise in inhibiting enzymes involved in cancer progression. The hydrochloride salt form of 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride enhances its pharmacokinetic properties, ensuring better dissolution and absorption in biological systems.

Advances in computational chemistry have enabled the rational design of new derivatives based on 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride. Molecular docking studies have identified key interactions between the compound and target proteins, providing insights into its mechanism of action. These studies have guided the synthesis of analogs with improved potency and reduced toxicity. Such high-throughput virtual screening approaches are becoming increasingly integral to drug discovery pipelines.

The compound's potential extends beyond oncology; it has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and neurodegenerative conditions. Preliminary experiments suggest that 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride can modulate inflammatory cytokine release by interacting with signaling pathways such as NF-κB. This dual therapeutic potential makes it an attractive candidate for multifaceted drug development.

In conclusion, 5-(2-aminoethyl)-2-sulfanylidene-1,3-diazinane-4,6-dione hydrochloride (CAS No. 2580228-73-3) is a structurally unique compound with significant pharmaceutical promise. Its ability to modulate key biological pathways positions it as a valuable scaffold for drug discovery efforts aimed at treating inflammation and cancer. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in modern medicinal chemistry.